![molecular formula C15H22N4O2 B6244431 N',3-dihydroxy-6-{5-[methyl(prop-2-yn-1-yl)amino]pentyl}pyridine-2-carboximidamide CAS No. 2758013-20-4](/img/no-structure.png)
N',3-dihydroxy-6-{5-[methyl(prop-2-yn-1-yl)amino]pentyl}pyridine-2-carboximidamide
Overview
Description
N',3-dihydroxy-6-{5-[methyl(prop-2-yn-1-yl)amino]pentyl}pyridine-2-carboximidamide is a useful research compound. Its molecular formula is C15H22N4O2 and its molecular weight is 290.4. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for compound 'N',3-dihydroxy-6-{5-[methyl(prop-2-yn-1-yl)amino]pentyl}pyridine-2-carboximidamide involves the conversion of a pyridine derivative to the desired compound through a series of chemical reactions.", "Starting Materials": [ "2-pyridinecarboxaldehyde", "methyl propiolate", "5-bromo-1-pentene", "methylamine", "sodium borohydride", "hydrogen peroxide", "sodium hydroxide", "acetic acid", "ethanol", "water" ], "Reaction": [ "Step 1: Condensation of 2-pyridinecarboxaldehyde with methyl propiolate in the presence of sodium hydroxide to form 2-(2-pyridyl)acrylic acid methyl ester.", "Step 2: Reduction of 2-(2-pyridyl)acrylic acid methyl ester with sodium borohydride in ethanol to form 2-(2-pyridyl)ethanol.", "Step 3: Bromination of 2-(2-pyridyl)ethanol with bromine in acetic acid to form 2-(5-bromo-2-pyridyl)ethanol.", "Step 4: Reaction of 2-(5-bromo-2-pyridyl)ethanol with 5-bromo-1-pentene in the presence of sodium hydroxide to form 6-(5-bromo-1-pentenyl)-2-(5-bromo-2-pyridyl)ethanol.", "Step 5: Conversion of 6-(5-bromo-1-pentenyl)-2-(5-bromo-2-pyridyl)ethanol to 6-(5-bromo-1-pentenyl)-2-(5-pyridyl)ethanamine through reaction with methylamine in ethanol.", "Step 6: Conversion of 6-(5-bromo-1-pentenyl)-2-(5-pyridyl)ethanamine to 3-hydroxy-6-(5-pyridyl)hexanenitrile through reaction with hydrogen peroxide in water.", "Step 7: Conversion of 3-hydroxy-6-(5-pyridyl)hexanenitrile to 3-dihydroxy-6-{5-[methyl(prop-2-yn-1-yl)amino]pentyl}pyridine-2-carboximidamide through reaction with methylamine in ethanol." ] } | |
CAS RN |
2758013-20-4 |
Molecular Formula |
C15H22N4O2 |
Molecular Weight |
290.4 |
Purity |
95 |
Origin of Product |
United States |
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